Cas no 1354001-82-3 (2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide)

• Product Name: 2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide
• CAS No: 1354001-82-3
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 2161731
• Update Time: 2025-08-05

2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-((s)-1-benzyl-pyrrolidin-3-yl)-n-methyl-acetamide
• (S)-2-Amino-N-(1-benzylpyrrolidin-3-yl)-N-methylacetamide
• AM95749
• 2-Amino-N-((S)-1-benzylpyrrolidin-3-yl)-N-methylacetamide
• 2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide

• Inchi： 1S/C14H21N3O/c1-16(14(18)9-15)13-7-8-17(11-13)10-12-5-3-2-4-6-12/h2-6,13H,7-11,15H2,1H3/t13-/m0/s1
• InChI Key： XVLIVSKTCGLTFP-ZDUSSCGKSA-N
• SMILES： O=C(CN)N(C)[C@@H]1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide

Introduction to 2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide (CAS No. 1354001-82-3)

2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and versatile applications. This compound, identified by the CAS number 1354001-82-3, has garnered attention due to its potential in drug discovery and development. The molecular framework of this compound incorporates a pyrrolidine core, which is a common motif in bioactive molecules, enhancing its pharmacological relevance.

The synthesis and structural analysis of 2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide have been subjects of extensive research. The presence of an (S)-1-benzyl-pyrrolidin-3-yl moiety suggests a stereochemically defined structure, which is crucial for its biological activity. This stereochemical configuration often plays a pivotal role in determining the efficacy and selectivity of pharmaceutical agents.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The (S)-1-benzyl-pyrrolidin-3-yl group in this compound serves as an excellent scaffold for such applications. Researchers have leveraged this feature to develop novel catalytic systems that facilitate enantioselective transformations, thereby improving the efficiency of drug synthesis processes.

The pharmacological profile of 2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide has been explored in various preclinical studies. Its molecular structure suggests potential interactions with biological targets, making it a valuable candidate for further investigation. Specifically, the pyrrolidine ring is known to be a privileged scaffold in medicinal chemistry, often found in drugs that modulate neurotransmitter systems.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding affinity and metabolic stability of drug candidates. Molecular docking studies on 2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide have revealed promising interactions with enzymes and receptors involved in pain modulation and neurodegenerative diseases. These findings align with the increasing demand for innovative therapeutic agents targeting central nervous system disorders.

The synthesis of this compound involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, has streamlined the process and improved scalability. These advancements are critical for translating laboratory discoveries into viable pharmaceuticals.

In addition to its pharmacological potential, 2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide has shown promise in material science applications. Its unique structural features make it suitable for designing functional materials with specific properties. For instance, derivatives of this compound have been investigated for their role in polymer chemistry and as components in liquid crystal displays.

The regulatory landscape for pharmaceutical compounds like 2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets the highest standards of quality and safety before it can be used in clinical trials or commercial products. This rigorous oversight is essential for protecting patient health and maintaining public trust in pharmaceutical innovations.

Future research directions for 2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide include exploring its role in combination therapies and investigating its long-term stability under various conditions. The integration of artificial intelligence (AI) into drug discovery pipelines has also accelerated the identification of novel derivatives with enhanced pharmacological properties. These technologies hold the promise of transforming how new drugs are developed and brought to market.

The global pharmaceutical industry continues to invest heavily in research aimed at uncovering new therapeutic agents like 2-Amino-N-((S)-1-benzyl-pyrrolidin-3-yl)-N-methyl-acetamide. Collaborative efforts between academic institutions, biotechnology firms, and regulatory agencies are essential for advancing this research agenda. By fostering interdisciplinary collaboration, the scientific community can accelerate breakthroughs that address unmet medical needs worldwide.